Cas no 111109-95-6 (Butanoic acid, 4-[(1-oxodecyl)amino]-)

• Product Name: Butanoic acid, 4-[(1-oxodecyl)amino]-
• CAS No: 111109-95-6
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 1196319
• PubChem ID: 43355126
• Update Time: 2025-04-20

Butanoic acid, 4-[(1-oxodecyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(1-oxodecyl)amino]-
• 4-(decanoylamino)butanoic acid
• 4-Decanamidobutanoic acid
• UNII-H321SQ587P
• Butanoic acid, 4-((1-oxodecyl)amino)-
• Q27279574
• SCHEMBL15297165
• H321SQ587P
• XNG
• 111109-95-6
• DTXSID60655919

• Inchi： 1S/C14H27NO3/c1-2-3-4-5-6-7-8-10-13(16)15-12-9-11-14(17)18/h2-12H2,1H3,(H,15,16)(H,17,18)
• InChI Key： BARYBGIAWGGBOE-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)NCCCC(=O)O

Computed Properties

• Exact Mass: 257.19921
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4